Cas no 2034397-45-8 (3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile)

3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile structure
2034397-45-8 structure
Product Name:3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile
CAS No:2034397-45-8
MF:C21H22N4O3
MW:378.4244
CID:5350514
Update Time:2025-08-03

3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
    • 3-((1-(4-phenyltetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
    • 3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile
    • Inchi: 1S/C21H22N4O3/c22-14-18-19(24-10-9-23-18)28-17-6-11-25(15-17)20(26)21(7-12-27-13-8-21)16-4-2-1-3-5-16/h1-5,9-10,17H,6-8,11-13,15H2
    • InChI Key: QFPBCKFOZSBVFC-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])(C(N2C([H])([H])C([H])([H])C([H])(C2([H])[H])OC2C(C#N)=NC([H])=C([H])N=2)=O)C([H])([H])C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 592
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.3

3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6488-0834-2μmol
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6488-0834-5μmol
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6488-0834-10μmol
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6488-0834-20μmol
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6488-0834-1mg
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
1mg
$54.0 2023-09-08
Life Chemicals
F6488-0834-2mg
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
2mg
$59.0 2023-09-08
Life Chemicals
F6488-0834-3mg
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
3mg
$63.0 2023-09-08
Life Chemicals
F6488-0834-4mg
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
4mg
$66.0 2023-09-08
Life Chemicals
F6488-0834-5mg
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
5mg
$69.0 2023-09-08
Life Chemicals
F6488-0834-10mg
3-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
2034397-45-8
10mg
$79.0 2023-09-08

Additional information on 3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile

Comprehensive Overview of 3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile (CAS No. 2034397-45-8)

The compound 3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile (CAS No. 2034397-45-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a pyrazine core with a pyrrolidine moiety linked via an ether bridge, further functionalized with a phenyloxane carbonyl group. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 2034397-45-8, as researchers increasingly leverage machine learning to predict their pharmacokinetic properties. Searches for "pyrazine derivatives in medicinal chemistry" or "pyrrolidine-based bioactive molecules" reflect growing interest in this niche. The compound’s carbonitrile group also aligns with the demand for hydrogen bond acceptors in rational drug design, a topic frequently queried in academic forums.

From a synthetic perspective, the 4-phenyloxane-4-carbonyl segment introduces steric complexity, which may influence the compound’s metabolic stability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Laboratories focusing on CNS-active compounds or kinase inhibitors often explore such scaffolds, as evidenced by rising Google Scholar citations for "oxane derivatives in drug design."

Environmental and green chemistry considerations are another angle. The compound’s potential biodegradability and synthetic routes using catalysis resonate with industry shifts toward sustainable practices. Queries like "eco-friendly synthesis of nitrile-containing compounds" underscore this relevance. Analytical challenges, such as HPLC method development for 2034397-45-8, also feature prominently in research discussions.

In conclusion, 3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from precision medicine to material science—ensure its continued prominence in scientific literature and patent filings.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.